Cas no 67227-90-1 (3,5-Diethynylpyridine)

3,5-Diethynylpyridine structure
3,5-Diethynylpyridine structure
Product Name:3,5-Diethynylpyridine
CAS No:67227-90-1
MF:C9H5N
MW:127.142701864243
MDL:MFCD11109669
CID:875282
PubChem ID:12405415
Update Time:2025-04-19

3,5-Diethynylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-diethynyl-Pyridine
    • 3,5-Diethynylpyridine
    • >95
    • Pyridine, 3,5-diethynyl- (9CI)
    • 3,5-Diethinylpyridin
    • AG-A-48586
    • AK110092
    • CTK5J0646
    • I02-2727
    • KB-28641
    • 0335AC
    • 67227-90-1
    • SCHEMBL21122049
    • DTXSID80496700
    • MFCD11109669
    • AKOS006306127
    • YSZC3197
    • D4613
    • A915816
    • F2167-5073
    • T71205
    • CS-0322669
    • DB-365751
    • MDL： MFCD11109669
    • Inchi： 1S/C9H5N/c1-3-8-5-9(4-2)7-10-6-8/h1-2,5-7H
    • InChI Key： VERYSOHHELIELQ-UHFFFAOYSA-N
    • SMILES： N1C=C(C#C)C=C(C#C)C=1

Computed Properties

  • Exact Mass: 127.04225
  • Monoisotopic Mass: 127.042199164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 1.3

Experimental Properties

  • Melting Point: 70.0 to 74.0 deg-C
  • PSA: 12.89
  • λmax: 301(CH2Cl2)(lit.)

3,5-Diethynylpyridine Security Information

3,5-Diethynylpyridine Pricemore >>

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abcr
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3,5-Diethynylpyridine Suppliers

Amadis Chemical Company Limited
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(CAS:67227-90-1)3,5-Diethynylpyridine
Order Number:A915816
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:57
Price ($):372.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:67227-90-1)3,5-Diethynylpyridine
A915816
Purity:99%
Quantity:5g
Price ($):372.0
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